Cas no 2248386-17-4 (3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate)

• Product Name: 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate
• CAS No: 2248386-17-4
• MF: C₁₅H₉NO₆S
• MW: 331.300062894821
• CID: 5767110
• PubChem ID: 165726151
• Update Time: 2025-07-18

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6515911
• 2248386-17-4
• 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate

• Inchi： 1S/C15H9NO6S/c1-21-15(20)11-10(6-7-23-11)14(19)22-16-12(17)8-4-2-3-5-9(8)13(16)18/h2-7H,1H3
• InChI Key： JOVNDLFZPFMBLP-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 331.01505818g/mol
• Monoisotopic Mass: 331.01505818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Additional information on 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate (CAS No. 2248386-17-4): A Comprehensive Overview

3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate (CAS No. 2248386-17-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoindole derivatives and is characterized by its unique structural features, which include a thiophene ring and a dicarboxylate moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The isoindole scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the thiophene ring further enhances the compound's pharmacological profile by introducing additional aromaticity and electron-rich characteristics. These features collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutic agents.

Recent studies have highlighted the anti-inflammatory and antioxidant properties of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Additionally, its antioxidant activity has been attributed to its ability to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage.

The pharmacokinetic properties of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical evaluation.

In the context of drug delivery, the unique chemical structure of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate offers several advantages. The presence of multiple functional groups allows for the design of prodrugs or conjugates that can enhance solubility and target specificity. This is particularly important for improving the therapeutic index and reducing side effects associated with conventional drug formulations.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding interactions of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate with various biological targets. These studies have identified key residues involved in ligand-receptor interactions, which can guide the rational design of more potent and selective analogs.

The potential applications of 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl) 2-methyl thiophene-2,3-dicarboxylate extend beyond anti-inflammatory and antioxidant therapies. Recent research has explored its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary findings suggest that this compound can modulate key signaling pathways implicated in neurodegeneration, including oxidative stress and protein aggregation.

In conclusion, 3-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l) 2-methyl thiophene - 000000000000000dicarboxylate (CAS No. 2248386 - 17 - 4) represents a promising lead molecule with diverse biological activities and therapeutic potential. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications. As new findings continue to emerge, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.